Cas no 1554330-92-5 (2-Aminobenzo[d]oxazol-7-ol)

• Product Name: 2-Aminobenzo[d]oxazol-7-ol
• CAS No: 1554330-92-5
• MF: C₇H₆N₂O₂
• MW: 150.134741306305
• CID: 4819579
• Update Time: 2026-02-27

2-Aminobenzo[d]oxazol-7-ol Chemical and Physical Properties

Names and Identifiers

• 2-Aminobenzo[d]oxazol-7-ol
• 2-Amino-7-hydroxybenzo[d]oxazole
• 2-AMINO-1,3-BENZOXAZOL-7-OL

• Inchi： 1S/C7H6N2O2/c8-7-9-4-2-1-3-5(10)6(4)11-7/h1-3,10H,(H2,8,9)
• InChI Key： BLAGMESUCVVKBY-UHFFFAOYSA-N
• SMILES： O1C(N)=NC2C=CC=C(C1=2)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• XLogP3: 1.1
• Topological Polar Surface Area: 72.3

Additional information on 2-Aminobenzo[d]oxazol-7-ol

Introduction to 2-Aminobenzo[d]oxazol-7-ol (CAS No. 1554330-92-5)

2-Aminobenzo[d]oxazol-7-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1554330-92-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound belongs to the benzoxazole class, characterized by a fused benzene ring and an oxygen-containing heterocyclic ring, which together contribute to its versatile reactivity and potential biological activity.

The molecular structure of 2-Aminobenzo[d]oxazol-7-ol consists of a benzene ring connected to an oxazole ring, with an amine group (-NH₂) at the 2-position and a hydroxyl group (-OH) at the 7-position. This arrangement creates multiple sites for chemical modification, making it a valuable scaffold for the development of novel bioactive molecules. The presence of both amino and hydroxyl functional groups enhances its solubility in polar solvents and facilitates further derivatization, which is crucial for optimizing its pharmacological properties.

In recent years, 2-Aminobenzo[d]oxazol-7-ol has been extensively studied for its potential applications in drug discovery and therapeutic intervention. The benzoxazole core is a well-documented pharmacophore in medicinal chemistry, known for its role in various biological processes. For instance, derivatives of benzoxazole have been explored for their antimicrobial, anti-inflammatory, and anticancer activities. The specific substitution pattern in 2-Aminobenzo[d]oxazol-7-ol may contribute to its unique interaction with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of 2-Aminobenzo[d]oxazol-7-ol is its ability to serve as a precursor for more complex molecules. Researchers have leveraged this compound to synthesize novel analogs with enhanced biological activity. For example, modifications at the 2-position or 7-position can alter the electronic properties of the molecule, influencing its binding affinity to specific enzymes or receptors. Such structural diversification is key to developing drugs with improved efficacy and reduced side effects.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-Aminobenzo[d]oxazol-7-ol for potential therapeutic applications. Molecular docking studies have identified that this compound can interact with various protein targets, suggesting its utility in modulating biological pathways associated with diseases such as cancer and neurodegeneration. These findings align with the growing interest in heterocyclic compounds as lead structures for drug development.

The synthesis of 2-Aminobenzo[d]oxazol-7-ol typically involves multi-step organic reactions that construct the benzoxazole core while introducing the amine and hydroxyl functional groups at appropriate positions. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, allowing for larger-scale production needed for preclinical and clinical studies. The ability to produce high-purity batches of this compound is essential for rigorous pharmacological testing.

In conclusion, 2-Aminobenzo[d]oxazol-7-ol (CAS No. 1554330-92-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new biological activities and synthetic strategies, compounds like 2-Aminobenzo[d]oxazol-7-ol are likely to play an increasingly important role in addressing unmet medical needs.